Cas no 2137709-37-4 (rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis)

• Product Name: rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis
• CAS No: 2137709-37-4
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 4640116
• Update Time: 2025-05-26

rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis

• Inchi： 1S/C7H13NS/c1-7-4-8-2-6(7)3-9-5-7/h6,8H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： QTDCWFBQLUDLGR-NKWVEPMBSA-N
• SMILES： N1C[C@]2(C)CSC[C@]2([H])C1

Additional information on rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis

Comprehensive Overview of rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis (CAS No. 2137709-37-4)

The compound rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis (CAS No. 2137709-37-4) is a stereospecific heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique thieno[3,4-c]pyrrole backbone, combined with a cis-configured methyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, owing to its structural similarity to known neuromodulators.

In recent years, the demand for chiral building blocks like rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis has surged due to their role in asymmetric synthesis. The compound's stereochemical purity is critical for ensuring the efficacy of final pharmaceutical products, aligning with the industry's focus on precision medicine. A frequently searched question among chemists is: "How does the cis configuration influence the reactivity of this scaffold?" Studies suggest that the 3a-methyl group enhances steric control, enabling selective functionalization.

From a synthetic perspective, CAS No. 2137709-37-4 is often explored for its compatibility with cross-coupling reactions and catalyzed cyclizations. Its hexahydro-1H-thieno[3,4-c]pyrrole core is structurally robust, making it a candidate for designing high-performance polymers with tailored electronic properties. This aligns with trending searches on "sustainable materials for flexible electronics," where such heterocycles play a pivotal role.

Another hot topic is the compound's potential in enzyme inhibition studies. The thieno[3,4-c]pyrrole moiety mimics natural substrates, allowing researchers to investigate allosteric modulation in therapeutic targets. Queries like "Can rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis act as a kinase inhibitor?" reflect growing interest in its mechanistic versatility. Preliminary data indicate promising selectivity profiles, though further validation is needed.

Environmental and regulatory considerations are also paramount. The compound's low ecotoxicity and biodegradability features make it a preferable choice for green chemistry initiatives. This addresses common concerns like "Are heterocyclic compounds environmentally safe?" Rigorous lifecycle assessments confirm its compliance with REACH and other global standards.

In summary, rac-(3aR,6aS)-3a-methyl-hexahydro-1H-thieno[3,4-c]pyrrole, cis (CAS No. 2137709-37-4) exemplifies the convergence of medicinal chemistry and advanced materials science. Its multifaceted applications—from drug discovery to smart materials—underscore its relevance in contemporary research. As innovation accelerates, this compound is poised to remain a cornerstone in cutting-edge scientific endeavors.